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Compound of Interest

Compound Name: 5-Methoxynicotinohydrazide

Cat. No.: B13677600

Get Quote

Primary CAS: 89853-73-6 Chemical Family: Pyridinecarbohydrazides Version: 2.0 (Scientific

Reference Series)

Executive Summary
5-Methoxynicotinohydrazide (CAS 89853-73-6) is a specialized heterocyclic building block

utilized in the synthesis of bioactive pharmaceutical ingredients. Structurally, it consists of a

pyridine ring substituted with a methoxy group at the C5 position and a carbohydrazide moiety

at the C3 position. This specific substitution pattern renders it a critical scaffold for developing

ligands targeting cardiovascular pathways and antimicrobial agents, particularly where

hydrogen bonding and lipophilicity modulation are required.

This guide provides a validated technical profile, including synthesis protocols, analytical

characterization data, and safety standards for laboratory handling.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7]
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Parameter Technical Specification

Chemical Name 5-Methoxynicotinohydrazide

Systematic Name 5-Methoxy-3-pyridinecarbohydrazide

CAS Registry Number 89853-73-6

Molecular Formula C₇H₉N₃O₂

Molecular Weight 167.17 g/mol

SMILES COc1cncc(C(=O)NN)c1

InChI Key
(Predicted) DMLPQTWDFZCDTJ-

UHFFFAOYSA-N

Physical Characteristics
Appearance: Off-white to pale yellow crystalline solid.

Solubility: Soluble in DMSO, DMF, and hot methanol; sparingly soluble in water and

dichloromethane.

Stability: Hygroscopic; store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Synthesis & Manufacturing Protocol
The synthesis of 5-Methoxynicotinohydrazide typically proceeds via a two-step sequence

starting from 5-methoxynicotinic acid. The acid is first esterified to protect the carboxyl group

and increase reactivity toward nucleophilic acyl substitution, followed by hydrazinolysis.

Reaction Pathway Visualization
The following diagram illustrates the stepwise conversion from the carboxylic acid precursor.

5-Methoxynicotinic Acid
(CAS 20826-03-3)

Methyl 5-methoxynicotinate
(Intermediate)

Step 1: Esterification
MeOH, H2SO4 (cat.), Reflux 5-Methoxynicotinohydrazide

(CAS 89853-73-6)

Step 2: Hydrazinolysis
NH2NH2·H2O, EtOH, Reflux
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Figure 1: Synthetic route from 5-methoxynicotinic acid to the target hydrazide.

Detailed Laboratory Protocol
Step 1: Synthesis of Methyl 5-methoxynicotinate

Charge: Dissolve 5-methoxynicotinic acid (CAS 20826-03-3) in anhydrous methanol (10

volumes).

Catalyst: Add concentrated sulfuric acid (0.1 eq) dropwise at 0°C.

Reaction: Reflux the mixture for 8–12 hours. Monitor by TLC (EtOAc:Hexane 1:1) until the

acid is consumed.

Workup: Concentrate the solvent under reduced pressure. Neutralize the residue with

saturated NaHCO₃ solution. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate to

yield the methyl ester.

Step 2: Conversion to 5-Methoxynicotinohydrazide

Charge: Dissolve the methyl ester intermediate in ethanol (5 volumes).

Reagent: Add Hydrazine hydrate (80% or 98%, 3–5 equivalents) slowly to the stirring

solution.

Reaction: Heat to reflux (approx. 78°C) for 4–6 hours. A precipitate often forms as the

reaction progresses.

Isolation: Cool the reaction mixture to 0–5°C. Filter the solid precipitate.

Purification: Wash the filter cake with cold ethanol and diethyl ether. Recrystallize from

ethanol if higher purity is required. Dry under vacuum at 40°C.

Analytical Characterization
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Verification of the CAS 89853-73-6 structure is performed using Nuclear Magnetic Resonance

(NMR).[1][2] The following data corresponds to the expected signals for the pure compound.

¹H NMR Spectroscopy (DMSO-d₆)
Chemical Shift (δ
ppm)

Multiplicity Integration Assignment

9.93 Broad Singlet 1H
-NH- (Hydrazide

amide)

8.57 Broad Singlet 1H Ar-H (Pyridine C2)

8.40 Broad Singlet 1H Ar-H (Pyridine C6)

7.71 Broad Singlet 1H Ar-H (Pyridine C4)

4.56 Broad Singlet 2H
-NH₂ (Hydrazide

terminal)

3.87 Singlet 3H
-OCH₃ (Methoxy

group)

Note: Data derived from patent literature describing 5-methoxynicotinohydrazide
intermediates [1].

Applications in Drug Discovery[12][13]
This scaffold is valuable for "Fragment-Based Drug Design" (FBDD) due to its ability to form

rigid hydrogen bonds while maintaining a moderate lipophilic profile via the methoxy

substituent.

Key Therapeutic Areas
Cardiovascular Agents: Used as an intermediate in the synthesis of compounds treating

acute heart failure and hypertension. The hydrazide group serves as a linker to attach larger

pharmacophores [1].

Antimicrobial & Antitubercular Research: Hydrazides are isosteres of amides and precursors

to hydrazones (Schiff bases). Analogues of Isoniazid (isonicotinohydrazide) are frequently
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screened for activity against Mycobacterium tuberculosis. The 5-methoxy group alters the

electronic properties of the pyridine ring, potentially overcoming resistance mechanisms.

Application Logic Tree
The following decision tree assists medicinal chemists in determining when to deploy this

scaffold.

Target Identification

Requirement: H-Bond Donor/Acceptor Linker?

Requirement: Modulate Lipophilicity?

Yes (Hydrazide)

Select 5-Methoxynicotinohydrazide
(CAS 89853-73-6)

Yes (Methoxy group needed)

Select Unsubstituted Nicotinohydrazide

No (Base solubility sufficient)

Click to download full resolution via product page

Figure 2: Decision logic for scaffold selection in medicinal chemistry campaigns.

Safety & Handling (HSE)
Signal Word:WARNING

GHS Hazard Classification
H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[4]
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H335: May cause respiratory irritation.[4]

Precautionary Protocols
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95/P2) if

handling powder outside a fume hood.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: 2–8°C.

First Aid:

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if

present.[5]

Skin Contact: Wash with plenty of soap and water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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